Cas no 2137069-42-0 (1-O-tert-butyl 3-O-(chloromethyl) (3R,4R)-4-(trifluoromethyl)pyrrolidine-1,3-dicarboxylate)

1-O-tert-butyl 3-O-(chloromethyl) (3R,4R)-4-(trifluoromethyl)pyrrolidine-1,3-dicarboxylate Chemical and Physical Properties
Names and Identifiers
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- 1-tert-butyl 3-chloromethyl (3R,4R)-4-(trifluoromethyl)pyrrolidine-1,3-dicarboxylate
- rac-1-tert-butyl 3-chloromethyl (3R,4R)-4-(trifluoromethyl)pyrrolidine-1,3-dicarboxylate
- 1-O-tert-butyl 3-O-(chloromethyl) (3R,4R)-4-(trifluoromethyl)pyrrolidine-1,3-dicarboxylate
- 1,3-Pyrrolidinedicarboxylic acid, 4-(trifluoromethyl)-, 3-(chloromethyl) 1-(1,1-dimethylethyl) ester, (3R,4R)-
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- Inchi: 1S/C12H17ClF3NO4/c1-11(2,3)21-10(19)17-4-7(9(18)20-6-13)8(5-17)12(14,15)16/h7-8H,4-6H2,1-3H3/t7-,8-/m0/s1
- InChI Key: BCDVVSCTRMHTAX-YUMQZZPRSA-N
- SMILES: ClCOC([C@H]1CN(C(=O)OC(C)(C)C)C[C@@H]1C(F)(F)F)=O
Computed Properties
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 7
- Heavy Atom Count: 21
- Rotatable Bond Count: 5
- Complexity: 408
- XLogP3: 2.8
- Topological Polar Surface Area: 55.8
1-O-tert-butyl 3-O-(chloromethyl) (3R,4R)-4-(trifluoromethyl)pyrrolidine-1,3-dicarboxylate Pricemore >>
Enterprise | No. | Product name | Cas No. | Purity | Specification | Price | update time | Inquiry |
---|---|---|---|---|---|---|---|---|
Enamine | EN300-386481-0.1g |
1-tert-butyl 3-chloromethyl (3R,4R)-4-(trifluoromethyl)pyrrolidine-1,3-dicarboxylate |
2137069-42-0 | 95% | 0.1g |
$1257.0 | 2024-06-05 | |
Enamine | EN300-386481-0.25g |
1-tert-butyl 3-chloromethyl (3R,4R)-4-(trifluoromethyl)pyrrolidine-1,3-dicarboxylate |
2137069-42-0 | 95% | 0.25g |
$1315.0 | 2024-06-05 | |
Enamine | EN300-386481-10.0g |
1-tert-butyl 3-chloromethyl (3R,4R)-4-(trifluoromethyl)pyrrolidine-1,3-dicarboxylate |
2137069-42-0 | 95% | 10.0g |
$6144.0 | 2024-06-05 | |
Enamine | EN300-386481-0.05g |
1-tert-butyl 3-chloromethyl (3R,4R)-4-(trifluoromethyl)pyrrolidine-1,3-dicarboxylate |
2137069-42-0 | 95% | 0.05g |
$1200.0 | 2024-06-05 | |
Enamine | EN300-386481-2.5g |
1-tert-butyl 3-chloromethyl (3R,4R)-4-(trifluoromethyl)pyrrolidine-1,3-dicarboxylate |
2137069-42-0 | 95% | 2.5g |
$2800.0 | 2024-06-05 | |
Enamine | EN300-386481-0.5g |
1-tert-butyl 3-chloromethyl (3R,4R)-4-(trifluoromethyl)pyrrolidine-1,3-dicarboxylate |
2137069-42-0 | 95% | 0.5g |
$1372.0 | 2024-06-05 | |
Enamine | EN300-386481-1.0g |
1-tert-butyl 3-chloromethyl (3R,4R)-4-(trifluoromethyl)pyrrolidine-1,3-dicarboxylate |
2137069-42-0 | 95% | 1.0g |
$1429.0 | 2024-06-05 | |
Enamine | EN300-386481-5.0g |
1-tert-butyl 3-chloromethyl (3R,4R)-4-(trifluoromethyl)pyrrolidine-1,3-dicarboxylate |
2137069-42-0 | 95% | 5.0g |
$4143.0 | 2024-06-05 |
1-O-tert-butyl 3-O-(chloromethyl) (3R,4R)-4-(trifluoromethyl)pyrrolidine-1,3-dicarboxylate Related Literature
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Michael K McMullen,Julie M Whitehouse,Gillian Shine,Peter A Whitton,Anthony Towell Food Funct., 2012,3, 931-940
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Dehua Zhou,Kongjun Zhu,Qingliu Wu,Yifeng Wang,Guoan Tai Nanoscale, 2016,8, 1975-1985
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Shuaimin Lu,Di Wu,Zhengxian Lv,Zilin Chen,Lu Chen,Guang Chen,Lian Xia,Jinmao You,Yongning Wu RSC Adv., 2016,6, 103169-103177
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Xiaowei Zhou,Guangming Wu,Jiandong Wu,Huiyu Yang,Jichao Wang,Guohua Gao Phys. Chem. Chem. Phys., 2014,16, 3973-3982
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Shiqiang Liu,Zhiwen Cheng,Yawei Liu,Xiaoping Gao,Yujia Tan,Yuanyang Ren Phys. Chem. Chem. Phys., 2021,23, 4178-4186
Additional information on 1-O-tert-butyl 3-O-(chloromethyl) (3R,4R)-4-(trifluoromethyl)pyrrolidine-1,3-dicarboxylate
Comprehensive Overview of 1-O-tert-butyl 3-O-(chloromethyl) (3R,4R)-4-(trifluoromethyl)pyrrolidine-1,3-dicarboxylate (CAS No. 2137069-42-0)
In the realm of pharmaceutical intermediates and fine chemicals, 1-O-tert-butyl 3-O-(chloromethyl) (3R,4R)-4-(trifluoromethyl)pyrrolidine-1,3-dicarboxylate (CAS No. 2137069-42-0) stands out as a compound of significant interest. This chiral pyrrolidine derivative is widely utilized in the synthesis of bioactive molecules, particularly in the development of novel therapeutics targeting central nervous system (CNS) disorders and metabolic diseases. The presence of the trifluoromethyl group enhances its lipophilicity and metabolic stability, making it a valuable building block in medicinal chemistry.
The structural uniqueness of this compound lies in its (3R,4R)-stereochemistry, which is crucial for achieving high enantioselectivity in drug synthesis. Researchers frequently employ it as a key intermediate in the preparation of protease inhibitors and G-protein-coupled receptor (GPCR) modulators. Recent trends in drug discovery emphasize the importance of fluorinated compounds, and this molecule aligns perfectly with such demands due to its trifluoromethyl moiety. Its tert-butyl and chloromethyl ester groups further contribute to its versatility in organic transformations.
From a synthetic chemistry perspective, 1-O-tert-butyl 3-O-(chloromethyl) (3R,4R)-4-(trifluoromethyl)pyrrolidine-1,3-dicarboxylate offers excellent reactivity in nucleophilic substitution reactions. This characteristic makes it indispensable in parallel synthesis and combinatorial chemistry, where efficiency and yield are paramount. The compound's stability under various reaction conditions has been validated in multiple studies, reinforcing its utility in multi-step synthetic routes.
In the context of current pharmaceutical research, this compound has garnered attention for its potential role in addressing drug-resistant infections and neurodegenerative diseases. Its molecular framework is being explored for the development of next-generation small-molecule therapeutics with improved blood-brain barrier permeability. These applications align with growing interest in precision medicine and targeted drug delivery systems, which dominate contemporary biomedical discussions.
The analytical characterization of CAS No. 2137069-42-0 typically involves advanced techniques such as chiral HPLC, NMR spectroscopy, and mass spectrometry. These methods ensure the compound's high purity and correct stereochemical configuration, which are critical for its performance in downstream applications. Quality control protocols for this intermediate adhere to stringent industry standards, reflecting its importance in pharmaceutical manufacturing.
Environmental and safety considerations for handling this compound follow standard laboratory practices for organic synthesis intermediates. While not classified as hazardous under normal conditions, proper storage at controlled temperatures and protection from moisture are recommended to maintain its stability. These precautions are consistent with general guidelines for handling carboxylate derivatives in research and production settings.
Market analysts note increasing demand for chiral building blocks like this pyrrolidine derivative, driven by expanding applications in asymmetric synthesis. The compound's compatibility with modern flow chemistry techniques further enhances its appeal to pharmaceutical manufacturers seeking to optimize production efficiency. Such technological synergies position it as a future-proof intermediate in drug development pipelines.
In conclusion, 1-O-tert-butyl 3-O-(chloromethyl) (3R,4R)-4-(trifluoromethyl)pyrrolidine-1,3-dicarboxylate represents a sophisticated chemical tool that bridges synthetic chemistry with therapeutic innovation. Its multifaceted applications across drug discovery platforms underscore its value in contemporary pharmaceutical research, particularly in addressing complex medical challenges through structure-activity relationship optimization and molecular design strategies.
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